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Compound of Interest

Compound Name: N,N-Diallyl-3-aminobenzamide
CAS No.: 1016795-69-9
Cat. No.: B3072597
Get Quote
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Executive Summary & Compound Profile

N,N-Diallyl-3-aminobenzamide presents a unique pharmacological profile due to its hybrid
pharmacophore. It retains the 3-aminobenzamide (3-AB) core—a classic PARP inhibitor
scaffold—while the N,N-diallyl substitution on the amide nitrogen significantly alters its
physicochemical properties and target affinity.

e Primary Structural Motif: 3-Aminobenzamide (PARP binding pharmacophore).
e Secondary Structural Motif:

-Diallyl amide (Lipophilic, steric bulk, potential Sigma receptor affinity).

* Benchmarking Challenge: Determining whether the diallyl substitution enhances PARP
inhibition (via hydrophobic pocket occupancy) or shifts selectivity toward Sigma-1/Sigma-2
receptors, a common trait of

-alkylated benzamides.
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This guide outlines the strategy to benchmark this compound against "Gold Standard"” ligands
in both PARP and Sigma Receptor landscapes.

Competitor Landscape: The "Known Ligands™

To objectively assess performance, N,N-Diallyl-3-aminobenzamide must be screened against
the following validated standards.

Table 1: Benchmark Ligands & Performance Metrics
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/
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potency over the
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PARP-1

Olaparib

Clinical Standard

Defines the
“clinical efficacy"
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Sigma-1 (

(+)-Pentazocine

Selective Agonist

Validates

selectivity.

Sigma-2 (

PB28

High-Affinity
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The gold
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affinity; critical if
the diallyl group

drives

binding.

Non-Selective

DTG

Universal Sigma

Ligand

Used to
determine total
sigma binding
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Mechanism of Action & Screening Workflow

The diallyl group likely precludes the hydrogen bonding necessary for the classic PARP active

site (mimicking Nicotinamide), potentially shifting the mechanism to an allosteric mode or

redirecting the molecule to the endoplasmic reticulum-resident Sigma receptors.
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Figure 1: Dual-Path Screening Workflow

Compound: N,N-Diallyl-3-aminobenzamide

Primary Screen: Target Identification

Hypothesis 1: PARP Analog \ Hypothesis 2: Sigma Ligand

Pathway A: PARP Inhibition Pathway B: Sigma Receptor Binding

(Nuclear) (ER/Mitochondria)

Assay: Colorimetric PARP Activity Assay: Radioligand Competition
Substrate: Histone-coated plate Tracer: [3H]-DTG or [3H]-Pentazocine
Outcome A: IC50 Determination Outcome B: Ki & Bmax Calculation

Benchmark: vs. 3-AB Benchmark: vs. PB28/Haloperidol

Selectivity Profiling
(Off-target analysis)

Click to download full resolution via product page
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Caption: Strategic workflow to deconvolute the pharmacological identity of N,N-Diallyl-3-
aminobenzamide, splitting between PARP enzymatic inhibition and Sigma receptor affinity.

Experimental Protocols

To ensure data integrity (E-E-A-T), these protocols utilize self-validating internal controls.

Protocol A: Competitive Radioligand Binding (Sigma
Receptors)

Objective: Determine the affinity (

) of N,N-Diallyl-3-aminobenzamide relative to DTG and PB28.
o Membrane Preparation: Use Guinea pig brain (rich in
) or rat liver (rich in
) homogenates.
» Tracer Selection:
o Assay: Use
(3 nM).
o Assay: Use
in the presence of 1
(+)-pentazocine (to mask
sites).
* Incubation:

o Prepare 12 concentrations of N,N-Diallyl-3-aminobenzamide (

to

).
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o Incubate with membranes and tracer for 120 min at 25°C in 50 mM Tris-HCI (pH 7.4).

o Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% polyethyleneimine (PEI)
to reduce non-specific binding.

 Validation:
o Non-Specific Binding (NSB): Define using 10
Haloperidol. NSB must be <10% of Total Binding.

o Positive Control: Run a parallel curve with DTG. If DTG

deviates >2-fold from literature (approx. 20 nM), invalidate the run.

Protocol B: PARP Enzymatic Inhibition Assay

Objective: Quantify inhibition potential compared to 3-Aminobenzamide.
e System: Universal Colorimetric PARP Assay Kit (Histone-coated 96-well plate).
» Reaction Mix:
o PARP-HSA enzyme (0.5 U/well).
o Biotinylated NAD+ substrate.
o Activated DNA (to stimulate PARP).
e Dosing: Treat with N,N-Diallyl-3-aminobenzamide (0.1
— 100

)

o Detection: Add Streptavidin-HRP followed by TMB substrate. Measure Absorbance at 450
nm.

o Data Analysis:
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o Calculate % Inhibition relative to "No Inhibitor" control.

o Causality Check: If the diallyl analog shows lower potency than 3-AB, the steric bulk of the
allyl groups likely interferes with the NAD+ binding pocket, suggesting the molecule is
better suited as a Sigma ligand.

Data Interpretation & Reporting

When publishing your comparison, structure the data as follows to facilitate peer review.

hvsicochemical ¢ ison (Calculated)

) . N,N-Diallyl-3- .
Property 3-Aminobenzamide . . Implication
aminobenzamide

Increased size affects
MW 136.15 216.28 N
permeability.

Diallyl group
drastically increases
lipophilicity, favorin
cLogP ~0.6 ~25-3.0 Pop Y ) g
CNS penetration and
Sigma receptor

binding.

Reduced polarity
TPSA improves membrane

crossing.

Performance Benchmarking Criteria

e Superiority: If

(Sigma) < 50 nM, the compound is a potent Sigma ligand, outperforming the parent 3-AB
(which has negligible Sigma affinity).

e Bio-isosterism: If

(PARP)
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3-AB, the diallyl group is a tolerated modification, potentially useful for attaching fluorophores
or click-chemistry handles without destroying activity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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